Cas no 1088205-08-6 (3,3'-Bis(2-ethylhexyl)-2,2'-bithiophen)

• Product Name: 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophen
• CAS No: 1088205-08-6
• MF: C₂₄H₃₈S₂
• MW: 390.688524723053
• CID: 5230388
• PubChem ID: 67436622
• Update Time: 2026-03-07

3,3'-Bis(2-ethylhexyl)-2,2'-bithiophen Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophen
• SCHEMBL2518203
• 1088205-08-6
• 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene

• Inchi： 1S/C24H38S2/c1-5-9-11-19(7-3)17-21-13-15-25-23(21)24-22(14-16-26-24)18-20(8-4)12-10-6-2/h13-16,19-20H,5-12,17-18H2,1-4H3
• InChI Key： PXNYKXWSLSGARZ-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2CC(CC)CCCC)SC=CC=1CC(CC)CCCC

Computed Properties

• Exact Mass: 390.24149356g/mol
• Monoisotopic Mass: 390.24149356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 56.5Ų

Additional information on 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophen

Introduction to 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene (CAS No. 1088205-08-6) in Modern Chemical Research

3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene, identified by the Chemical Abstracts Service Number (CAS No.) 1088205-08-6, is a compound of significant interest in the field of advanced materials and organic electronics. This bithiophene derivative, characterized by its bulky 2-ethylhexyl side chains, has garnered attention for its unique structural and electronic properties, making it a valuable candidate for various applications ranging from organic light-emitting diodes (OLEDs) to photovoltaic devices.

The molecular structure of 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene consists of two thiophene rings connected at the 2 and 3 positions, with each thiophene ring substituted with a 2-ethylhexyl group. This substitution introduces steric hindrance and enhances solubility in non-polar solvents, which is crucial for processing in solution-based fabrication techniques. The compound's extended conjugated system and electron-donating nature make it an attractive building block for designing organic semiconductors.

In recent years, the research on bithiophene derivatives has seen remarkable progress, particularly in the development of high-performance organic electronic materials. The introduction of alkyl chains, such as the 2-ethylhexyl groups in 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene, not only improves the thermal stability and processability of the material but also influences its electronic properties. This balance between structural flexibility and electronic performance has opened new avenues for applications in flexible electronics and optoelectronic devices.

One of the most compelling aspects of 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene is its potential in enhancing charge transport properties in organic field-effect transistors (OFETs). Studies have demonstrated that this compound exhibits excellent hole mobility due to its planar structure and effective conjugation length. The bulky side chains also contribute to reduced intermolecular packing density, which can further optimize charge transport. These characteristics make it a promising candidate for use in next-generation OFETs that require high-speed switching and low power consumption.

The application of 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene extends beyond OFETs. In the field of organic photovoltaics (OPVs), this bithiophene derivative has been investigated as a donor material in bulk heterojunction solar cells. Its ability to form stable blends with acceptor materials while maintaining good film-forming properties has been highlighted in several studies. The improved solubility facilitated by the 2-ethylhexyl groups allows for better control over thin-film morphology, which is critical for efficient light absorption and charge separation in OPVs.

Recent advancements in the synthesis and characterization of 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene have also led to novel applications in bioimaging and sensing technologies. The compound's ability to emit light at specific wavelengths when excited makes it suitable for use as a fluorescent probe in biological assays. Additionally, its stability under various environmental conditions enhances its utility in sensing applications where long-term reliability is essential.

The synthesis of 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene typically involves a series of well-established organic reactions, including cross-coupling reactions such as the Suzuki-Miyaura coupling. The use of palladium catalysts and appropriate ligands ensures high selectivity and yield during these reactions. The introduction of the 2-ethylhexyl groups is achieved through alkylation or other functionalization techniques that preserve the integrity of the bithiophene core.

From an industrial perspective, the scalability of producing 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene is an important consideration for its commercial viability. Advances in green chemistry have enabled more sustainable synthetic routes that minimize waste and reduce energy consumption. These developments are crucial for ensuring that the production of this compound aligns with environmental regulations and sustainability goals.

The future prospects for 3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene are vast and exciting. Ongoing research aims to further optimize its electronic properties through molecular engineering strategies such as introducing additional functional groups or altering the length and type of side chains. These modifications could lead to even higher performance levels in organic electronic devices.

In conclusion,3,3'-Bis(2-ethylhexyl)-2,2'-bithiophene (CAS No. 1088205-08-6) represents a significant advancement in the field of advanced materials science. Its unique combination of structural flexibility and electronic performance makes it an indispensable tool for researchers developing next-generation organic electronic devices. As our understanding of its properties continues to grow,this compound is poised to play a pivotal role in shaping the future of technology.